Cas no 1104383-06-3 (tert-Butyl 2,2-Dimethyl-3-oxopiperazine-1-carboxylate)

• Product name: tert-Butyl 2,2-Dimethyl-3-oxopiperazine-1-carboxylate
• CAS No: 1104383-06-3
• MF: C₁₁H₂₀N₂O₃
• MW: 228.2881
• MDL: MFCD18845275
• CID: 1098842
• PubChem ID: 57657568

tert-Butyl 2,2-Dimethyl-3-oxopiperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-3-oxo-1-Piperazinecarboxylic acid 1,1-dimethylethyl ester
• tert-butyl 2,2-dimethyl-3-oxopiperazine-1-carboxylate
• EN300-71564
• CHEMBL4890772
• ADXBXIQTAQOYRW-UHFFFAOYSA-N
• Z1142580754
• DA-47871
• CS-0217224
• SY058528
• SCHEMBL1632144
• AKOS012917515
• AS-44625
• 1104383-06-3
• t-Butyl 2,2-dimethyl-3-oxopiperazine-1-carboxylate
• tert-butyl2,2-dimethyl-3-oxopiperazine-1-carboxylate
• 4-Boc-3,3-dimethyl-2-piperazinone
• MFCD18845275
• tert-Butyl 2,2-Dimethyl-3-oxopiperazine-1-carboxylate

• MDL： MFCD18845275
• Inchi： InChI=1S/C11H20N2O3/c1-10(2,3)16-9(15)13-7-6-12-8(14)11(13,4)5/h6-7H2,1-5H3,(H,12,14)
• InChI Key： ADXBXIQTAQOYRW-UHFFFAOYSA-N
• SMILES： CC1(C(=O)NCCN1C(=O)OC(C)(C)C)C

Computed Properties

• Exact Mass: 228.14739250g/mol
• Monoisotopic Mass: 228.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 361.0±35.0 °C at 760 mmHg
• Flash Point: 172.1±25.9 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

tert-Butyl 2,2-Dimethyl-3-oxopiperazine-1-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on tert-Butyl 2,2-Dimethyl-3-oxopiperazine-1-carboxylate

tert-Butyl 2,2-Dimethyl-3-oxopiperazine-1-carboxylate: A Comprehensive Overview

tert-Butyl 2,2-Dimethyl-3-oxopiperazine-1-carboxylate, identified by the CAS number 1104383-06-3, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound belongs to the class of piperazine derivatives, which have been extensively studied for their diverse applications in drug design and material science. The structure of this compound features a piperazine ring with a tert-butyl group at position 1 and a dimethyl-substituted ketone at position 3, making it a unique member of the piperazine family.

The synthesis of tert-butyl 2,2-dimethyl-3-oxopiperazine-1-carboxylate typically involves multi-step organic reactions, including nucleophilic substitution, ring-closing reactions, and oxidation processes. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of such compounds. For instance, researchers have explored the use of transition metal catalysts to facilitate the formation of the piperazine ring, reducing reaction times and improving yields. These developments underscore the importance of green chemistry principles in modern organic synthesis.

One of the most promising applications of this compound lies in its potential as a precursor for drug development. Piperazine derivatives are known for their ability to modulate various biological targets, including enzymes and receptors. In recent studies, tert-butyl 2,2-dimethyl-3-oxopiperazine-1-carboxylate has been investigated as a building block for designing inhibitors of kinases and other protein targets implicated in diseases such as cancer and neurodegenerative disorders. The presence of the tert-butyl group and the dimethyl ketone substituent provides opportunities for further functionalization, enhancing its versatility in medicinal chemistry.

Beyond pharmaceutical applications, this compound has also found utility in materials science. Its rigid structure and functional groups make it suitable for use in polymer synthesis and as a component in advanced materials. For example, researchers have explored its use as a monomer in polyurethane production, where it contributes to improved mechanical properties and thermal stability. The integration of such compounds into material design highlights their broader impact across multiple disciplines.

In terms of toxicity and environmental impact, recent studies have focused on evaluating the safety profile of tert-butyl 2,2-dimethyl-3-oxopiperazine-1-carboxylate. Regulatory agencies such as the EPA and WHO have established guidelines for assessing chemical safety, and this compound has been subjected to rigorous testing to ensure compliance with these standards. Preliminary data suggest that it exhibits low acute toxicity when administered at typical exposure levels, though further long-term studies are required to fully understand its environmental fate.

The future outlook for this compound is bright, with ongoing research aimed at expanding its applications. Collaborative efforts between academic institutions and industry partners are driving innovation in its synthesis methods and application areas. For instance, emerging techniques such as continuous-flow chemistry are being explored to optimize production processes on an industrial scale. Additionally, computational modeling tools are being utilized to predict its interactions with biological systems more accurately.

In conclusion, tert-butyl 2,2-dimethyl-3-oxopiperazine-1-carboxylate represents a versatile compound with significant potential across multiple domains. Its unique structure enables diverse applications in drug discovery and materials science while ongoing research continues to uncover new opportunities for its use. As advancements in synthetic methods and computational modeling continue to evolve, this compound will likely play an increasingly important role in both academic research and industrial applications.